Cas no 1305322-92-2 (2-(Cyclopropylmethoxy)-5-fluoropyridine)

• Product Name: 2-(Cyclopropylmethoxy)-5-fluoropyridine
• CAS No: 1305322-92-2
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD18914534
• CID: 1024812
• PubChem ID: 54758827
• Update Time: 2025-09-27

2-(Cyclopropylmethoxy)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropylmethoxy)-5-fluoropyridine
• DTXSID20716555
• AKOS015892230
• F6608-1777
• BS-20446
• MFCD18914534
• 1305322-92-2
• Pyridine, 2-(cyclopropylmethoxy)-5-fluoro-
• SB52929

• MDL： MFCD18914534
• Inchi： 1S/C9H10FNO/c10-8-3-4-9(11-5-8)12-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： YXNAPJMPQRICQG-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)OCC1CC1

Computed Properties

• Exact Mass: 167.07500
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.00950

Additional information on 2-(Cyclopropylmethoxy)-5-fluoropyridine

2-(Cyclopropylmethoxy)-5-fluoropyridine: A Comprehensive Overview

2-(Cyclopropylmethoxy)-5-fluoropyridine (CAS No. 1305322-92-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique cyclopropylmethoxy group and fluoropyridine backbone, exhibits a range of interesting properties that make it a valuable molecule for research and development.

The structure of 2-(Cyclopropylmethoxy)-5-fluoropyridine is notable for its combination of a cyclopropyl ring, which introduces strain and reactivity, with a methoxy group attached to the pyridine ring. The presence of the fluorine atom at the 5-position further modulates the electronic properties of the molecule, making it a versatile building block for various applications. Recent studies have explored its potential as a precursor in the synthesis of advanced materials, such as organic semiconductors and pharmaceutical agents.

One of the most promising areas of research involving 2-(Cyclopropylmethoxy)-5-fluoropyridine is its role in drug discovery. Researchers have investigated its ability to act as a scaffold for developing bioactive compounds. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. The cyclopropylmethoxy group has been shown to enhance bioavailability, while the fluoropyridine moiety contributes to binding affinity with target proteins.

In addition to its medicinal applications, 2-(Cyclopropylmethoxy)-5-fluoropyridine has also been explored for its electronic properties. The compound's ability to undergo various types of polymerization has led to its use in the development of novel organic semiconductors. Recent advancements in this area have highlighted its potential for use in flexible electronics and optoelectronic devices. The cyclopropyl ring's strain energy has been found to facilitate unique charge transport mechanisms, making this compound a valuable candidate for next-generation materials.

The synthesis of 2-(Cyclopropylmethoxy)-5-fluoropyridine involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic methods, to enhance efficiency and reduce environmental impact.

From an environmental perspective, understanding the degradation pathways of 2-(Cyclopropylmethoxy)-5-fluoropyridine is crucial for assessing its safety and sustainability. Studies conducted in 2023 have shown that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on ecosystems and human health.

In conclusion, 2-(Cyclopropylmethoxy)-5-fluoropyridine (CAS No. 1305322-92-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in medicine, materials science, and beyond.